Cas no 2227975-28-0 (rac-(1R,2R)-2-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid
• CAS No: 2227975-28-0
• MF: C₁₆H₂₇NO₄
• MW: 297.389885187149
• CID: 6259228
• PubChem ID: 165828898
• Update Time: 2025-10-30

rac-(1R,2R)-2-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid
• EN300-1894563
• rac-(1R,2R)-2-(2-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid
• 2227975-28-0

• Inchi： 1S/C16H27NO4/c1-16(2,3)21-15(20)17-8-4-5-11(10-17)6-7-12-9-13(12)14(18)19/h11-13H,4-10H2,1-3H3,(H,18,19)/t11?,12-,13-/m1/s1
• InChI Key： LUUFKUVBLZBAMU-VFRRUGBOSA-N
• SMILES： OC([C@@H]1C[C@H]1CCC1CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 297.19400834g/mol
• Monoisotopic Mass: 297.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,2R)-2-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid

Introduction to Rac-(1R,2R)-2-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic Acid (CAS No. 2227975-28-0)

Rac-(1R,2R)-2-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2227975-28-0, represents a unique molecular structure that combines cyclopropane and piperidine moieties, making it a promising candidate for various biological and chemical applications.

The structural framework of this compound is characterized by a cyclopropane ring substituted with a carboxylic acid group at the 1-position and an ethyl chain linked to a piperidine ring at the 2-position. The piperidine ring is further modified with a tert-butoxy carbonyl group, which enhances the stability and reactivity of the molecule. This intricate arrangement of functional groups makes Rac-(1R,2R)-2-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid a versatile building block in synthetic chemistry and a potential lead compound for drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of cyclopropane-containing compounds. Cyclopropanes are known for their high reactivity and ability to interfere with enzyme mechanisms, making them valuable in designing inhibitors and modulators of biological pathways. The presence of the piperidine moiety in Rac-(1R,2R)-2-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid adds another layer of complexity, potentially enhancing its binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The structural features of Rac-(1R,2R)-2-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid make it an attractive scaffold for designing kinase inhibitors that can selectively target specific isoforms or mutants.

Recent studies have demonstrated the efficacy of cyclopropane-based compounds in inhibiting the activity of various kinases. For instance, derivatives of cyclopropanecarboxylic acids have shown promising results in preclinical trials for their ability to disrupt oncogenic signaling pathways. The tert-butoxy carbonyl group in Rac-(1R,2R)-2-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid not only enhances its stability but also provides a site for further functionalization, allowing researchers to fine-tune its pharmacological properties.

The synthesis of Rac-(1R,2R)-2-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid involves multiple steps, including the installation of the cyclopropane ring and the introduction of the piperidine moiety. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high enantioselectivity and yield. These methods are critical in producing enantiomerically pure compounds, which are often required for pharmaceutical applications due to their distinct biological activities.

The use of computational modeling and molecular dynamics simulations has also played a significant role in understanding the interactions between Rac-(1R,2R)-2-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid and its biological targets. These studies have provided valuable insights into the binding mode and affinity of the compound, guiding the optimization process towards more potent and selective inhibitors. By integrating experimental data with computational predictions, researchers can accelerate the discovery pipeline and identify promising candidates for further development.

Another area where this compound shows promise is in the development of anti-inflammatory agents. Inflammation is a complex biological response that involves multiple cell types and signaling pathways. Cyclopropane derivatives have been reported to modulate inflammatory processes by inhibiting key enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase). The unique structure of Rac-(1R,2R)-2-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid may enable it to interact with these enzymes in a novel way, potentially leading to more effective anti-inflammatory therapies.

The potential therapeutic applications of Rac-(1R,2R)-2-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid extend beyond cancer and inflammation. It has also been explored as a lead compound for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by aberrant protein aggregation and neurodegeneration, processes that could be targeted by small molecule inhibitors derived from this compound.

In conclusion, Rac-(1R,2R)-2-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid (CAS No. 2227975-28-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for designing kinase inhibitors, anti-inflammatory agents, and treatments for neurological disorders. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a valuable tool in medicinal chemistry.